Cas no 60444-78-2 (Ald-Ph-NHS ester)

• Product Name: Ald-Ph-NHS ester
• CAS No: 60444-78-2
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• MDL: MFCD00133733
• CID: 502739
• PubChem ID: 172089121
• Update Time: 2025-04-19

Ald-Ph-NHS ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-formyl-, 2,5-dioxo-1-pyrrolidinyl ester
• N-Succinimidyl p-Formylbenzoate
• N-Succinimidyl 4-Formylbenzoate
• 2,5-Dioxopyrrolidin-1-yl 4-formylbenzoate
• N-Succinimidyl p-For
• N-SUCCINIMIDYL-P-FORMYLBENZOATE
• SUCCINIMIDYL 4-FORMYLBENZOATE
• (2,5-dioxopyrrolidin-1-yl) 4-formylbenzoate
• (SFB)
• Succinimidyl-p-formyl-benzoate
• 4-Formylbenzoic Acid N-Succinimidyl Ester
• 4-Carboxybenzaldehyde N-hydroxysuccinimide ester
• SFB
• SFB (crosslinking agent)
• Succinimidyl p-formylbenzoate
• Succinimidyl-pformyl-benzoate
• p-Formylbenzoic acid N-hydroxysuccinimide ester
• (SFB);Succinimidyl-p-formyl-benzoate
• Benzaldehyde, 4-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-
• VHYRHFNOWKMCHQ-UHFFFAOYSA-N
• Ald-Ph-NHS ester
• SCHEMBL43877
• AKOS024260498
• 60444-78-2
• 4-Formyl-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester
• 4-formylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester
• CS-0105085
• DTXSID80399606
• BP-22348
• S0893
• SB37894
• DB-115154
• 4-formylbenzoic acid 2,5-dioxopyrrolidi n-1-yl ester
• HY-130107
• 4-{[(2,5-Dioxopyrrolidin-1-yl)oxy]carbonyl}benzaldehyde
• GS-5675
• p-Formylbenzoic acid N-hydroxysuccinimide ester, >=97.0% (HPLC)
• SY035033
• MFCD00133733

• MDL： MFCD00133733
• Inchi： 1S/C12H9NO5/c14-7-8-1-3-9(4-2-8)12(17)18-13-10(15)5-6-11(13)16/h1-4,7H,5-6H2
• InChI Key： VHYRHFNOWKMCHQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C=O)=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 247.04800
• Monoisotopic Mass: 247.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8

Experimental Properties

• Color/Form: No data available
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168.0 to 175.0 deg-C
• Boiling Point: 163℃
• Flash Point: 211.1±29.3 °C
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 80.75000
• LogP: 0.65780
• λmax: 274(lit.)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ald-Ph-NHS ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone